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Compound of Interest

Compound Name: Adipic acid monoethyl ester

Cat. No.: B1208492

For Immediate Release

A Deep Dive into the Physicochemical Properties and Known Applications of Adipic Acid
Monoethyl Ester for Researchers, Scientists, and Drug Development Professionals.

While the precise pharmacological mechanism of action of adipic acid monoethyl ester
remains an area of active investigation, this technical guide consolidates the current
understanding of its chemical properties and documented biological and synthetic applications.
This document serves as a foundational resource for professionals in the scientific community,
highlighting both what is known and the opportunities for future research.

Core Physicochemical Characteristics

A comprehensive understanding of a compound's physical and chemical properties is
paramount for its application in research and development. Adipic acid monoethyl ester is an
off-white, low-melting solid.[1][2] Key quantitative data are summarized in Table 1.
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Property Value

CAS Number 626-86-8[1][2]

Molecular Formula C8H1404[1][2]

Molecular Weight 174.2 g/mol [1]

Melting Point 28-29 °C[3][4]

Boiling Point 180 °C @ 18 mmHg[3][4][5]
Density 0.98 g/mL at 25 °C[3][5]
Solubility Soluble in water[3]

Storage Temperature 2-8°C[1]

Table 1: Physicochemical Properties of Adipic
Acid Monoethyl Ester

Documented Biological and Synthetic Utility
Antifungal Activity

Adipic acid monoethyl ester has demonstrated antifungal properties.[3][5] Specifically, it has
been shown to suppress spore germination and the development of mycelium in the
phytopathogen Botrytis cinerea.[3][5] The underlying biochemical pathway of this inhibitory
action is yet to be fully elucidated.

A Versatile Reagent in Chemical Synthesis

The compound serves as a valuable intermediate in the synthesis of novel molecules with
therapeutic potential. It is utilized as a reagent in the preparation of colchicine-SAHA
(suberanilohydroxamic acid) hybrids, which are under investigation as potential antitumor
agents.[1] Furthermore, it plays a role in the selection of streptavidin binders from DNA-
encoded chemical libraries.[1]
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Caption: Synthetic applications of adipic acid monoethyl ester.

Experimental Protocol: Synthesis of Adipic Acid
Monoethyl Ester

A high-yield synthesis method for adipic acid monoethyl ester has been developed to
minimize the formation of byproducts such as diethyl adipate.[6] The process involves the initial
conversion of adipic acid to adipic anhydride, followed by alcoholysis.[6] This method
reportedly achieves a purity of over 99.0% with a molar yield of 96-97%.[6][7]

Key Steps in the Synthesis:

Anhydride Formation: Adipic acid is refluxed with sulfuric acid in an organic solvent at 145-
170°C for 4-6 hours.[6][7]

» Sulfuric Acid Removal: The reaction mixture is cooled to 15-35°C to allow for the separation
and removal of the sulfuric acid layer.[6][7]

» Alcoholysis: Absolute ethanol is added dropwise to the adipic anhydride, followed by heating
at 45-65°C for 1-4 hours.[6][7]

 Purification: The final product is obtained by recovering the organic solvent and performing
distillation under reduced pressure.[6]
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Caption: High-purity synthesis workflow for adipic acid monoethyl ester.
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Future Research Directions

The absence of a well-defined mechanism of action for adipic acid monoethyl ester presents
a compelling opportunity for the scientific community. Future investigations could focus on:

o Target Identification: Elucidating the specific molecular targets responsible for its antifungal
activity.

e Pharmacological Screening: Conducting broader screens to identify novel biological activities
and potential therapeutic uses.

o Pharmacokinetic and Toxicological Profiling: Establishing a comprehensive ADME
(absorption, distribution, metabolism, and excretion) and safety profile.

In conclusion, while adipic acid monoethyl ester is a known chemical entity with established
uses, its biological mechanisms are not fully understood. This guide provides a summary of the
current knowledge to support and inspire further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Enigma: A Technical Guide to Adipic Acid
Monoethyl Ester]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208492#adipic-acid-monoethyl-ester-mechanism-
of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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